Cas no 16428-99-2 (Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, ethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, ethyl ester
• CAS No: 16428-99-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 1345393
• PubChem ID: 10607544
• Update Time: 2025-04-20

Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, ethyl ester
• SCHEMBL4812087
• DB-119076
• ethyl 1-ethyl-2-oxocyclopentane carboxylate
• OHDZSMOOVOPGAC-UHFFFAOYSA-N
• 2-ethyl-2-carboethoxycyclopentanone
• 16428-99-2
• ethyl 1-ethyl-2-oxocyclopentane-1-carboxylate
• 2-ethyl-2carboethoxycyclopentanone
• 2-carboethoxy-2-ethyl-cyclopentanone

• Inchi： 1S/C10H16O3/c1-3-10(9(12)13-4-2)7-5-6-8(10)11/h3-7H2,1-2H3
• InChI Key： OHDZSMOOVOPGAC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC)C(CCC1)=O)=O

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters